Cas no 1269151-13-4 (N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride)

• Product Name: N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride
• CAS No: 1269151-13-4
• MF: C₁₆H₂₁ClN₂
• MW: 276.804342985153
• CID: 5558829
• Update Time: 2025-10-31

N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-methylquinolin-4-yl)methyl]cyclopentanamine dihydrochloride
• N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride

• Inchi： 1S/C16H20N2.ClH/c1-12-10-13(11-17-14-6-2-3-7-14)15-8-4-5-9-16(15)18-12;/h4-5,8-10,14,17H,2-3,6-7,11H2,1H3;1H
• InChI Key： UXAFOMZNGGGVLS-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=NC2C=CC=CC1=2)NC1CCCC1.Cl

N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride

N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride (CAS No. 1269151-13-4): A Comprehensive Overview

N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride (CAS No. 1269151-13-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular formula of N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride is C₁₆H₂₀N₂·2HCl, with a molecular weight of 308.25 g/mol. The compound features a quinoline ring, which is a common structural motif in many biologically active molecules. The presence of the methyl group at the 2-position of the quinoline ring and the methylcyclopentanamine moiety contributes to its unique chemical properties and biological activities.

The synthesis of N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride typically involves several steps, including the formation of the quinoline ring, the introduction of the methyl group, and the coupling with methylcyclopentanamine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

Biological Activities

N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its activity as a dopamine receptor modulator. Dopamine receptors play a crucial role in various neurological processes, including motor control, reward pathways, and cognitive functions. Research has shown that this compound can selectively modulate dopamine receptors, particularly D₂ receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease.

In addition to its dopaminergic activity, N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin levels in the brain, which is a key neurotransmitter involved in mood regulation. This property makes it a promising candidate for the development of new antidepressant drugs with improved efficacy and fewer side effects.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride has been explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For instance, a phase I clinical trial evaluating the safety and pharmacokinetics of this compound in healthy volunteers reported no significant adverse effects at therapeutic doses.

In a phase II clinical trial focused on patients with major depressive disorder (MDD), N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride demonstrated significant improvements in depressive symptoms compared to placebo. The trial also highlighted the compound's favorable safety profile, with minimal side effects reported by participants.

Mechanism of Action

The mechanism of action of N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride is multifaceted. As mentioned earlier, it acts as a selective modulator of dopamine receptors, particularly D₂ receptors. This modulation can help restore balance in dopaminergic signaling pathways that are often disrupted in neurological disorders such as schizophrenia and Parkinson's disease.

Beyond its dopaminergic effects, this compound also influences serotonin levels in the brain by enhancing serotonin reuptake inhibition. This dual mechanism of action—modulating both dopamine and serotonin systems—may contribute to its broad-spectrum therapeutic effects and reduced side effect profile compared to traditional monoaminergic drugs.

Future Directions and Research Opportunities

The ongoing research on N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride is focused on further elucidating its mechanisms of action and optimizing its therapeutic potential. One area of interest is the development of prodrugs or analogs that can enhance bioavailability and reduce metabolic degradation. Additionally, studies are being conducted to explore its potential in treating other neurological disorders such as Alzheimer's disease and bipolar disorder.

In conclusion, N-(2-methylquinolin-4-yl)methylcyclopentanamine dihydrochloride (CAS No. 1269151-13-4) represents a promising candidate for the development of novel therapeutics targeting dopaminergic and serotonergic systems. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant potential for improving patient outcomes in various neurological conditions.